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Compound of Interest

Compound Name:
4-((Pyridin-2-

yloxy)methyl)benzaldehyde

Cat. No.: B1397412 Get Quote

Technical Guide: 4-((Pyridin-2-
yloxy)methyl)benzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-((Pyridin-2-
yloxy)methyl)benzaldehyde, including information on its suppliers, purity, and potential

synthetic and purification methodologies. Due to the limited publicly available data on the

specific biological activity of this compound, this guide also explores the known biological

relevance of structurally similar molecules to provide a context for its potential applications in

research and drug discovery.

Chemical Profile and Suppliers
4-((Pyridin-2-yloxy)methyl)benzaldehyde is a chemical compound with the molecular formula

C₁₃H₁₁NO₂ and a molecular weight of 213.23 g/mol . It is characterized by a benzaldehyde

core linked to a pyridin-2-yloxy group via a methylene ether bridge.

Table 1: Suppliers and Purity of 4-((Pyridin-2-
yloxy)methyl)benzaldehyde
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Supplier Catalog Number Purity Additional Notes

Chemenu Inc. - Not specified

Building Blocks,

Intermediates, Lab

reagents.[1]

SAGECHEM LIMITED - Not specified

Pharmaceutical

intermediates,

agrochemical, dyestuff

intermediates.[1]

BLD Pharmatech Ltd. - Not specified
Research Chemicals.

[1]

Unigent - ≥95%
Available in 250mg

quantities.[2]

Appretech Scientific

Limited
APT003668 98% min -

This table is not exhaustive and represents a snapshot of available information. Researchers

should contact suppliers directly for the most current data and availability.

Synthesis and Purification Protocols
While a specific, detailed experimental protocol for the synthesis of 4-((Pyridin-2-
yloxy)methyl)benzaldehyde is not readily available in peer-reviewed literature, its structure

suggests a plausible synthetic route based on established chemical reactions, such as the

Williamson ether synthesis or a copper-catalyzed etherification.

Proposed Synthetic Pathway: Williamson Ether
Synthesis
A potential and straightforward method for the synthesis of 4-((Pyridin-2-
yloxy)methyl)benzaldehyde is the Williamson ether synthesis. This method involves the

reaction of an alkoxide with a primary alkyl halide. In this case, 4-(bromomethyl)benzaldehyde

or 4-(chloromethyl)benzaldehyde could be reacted with the sodium salt of 2-hydroxypyridine.

Reaction Scheme:
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Figure 1: Proposed Williamson Ether Synthesis for 4-((Pyridin-2-yloxy)methyl)benzaldehyde.

Experimental Protocol (Hypothetical):

Preparation of the Alkoxide: To a solution of 2-hydroxypyridine (1.0 eq) in a suitable aprotic

solvent such as N,N-dimethylformamide (DMF) or acetone, a base (e.g., sodium hydride (1.1

eq) or potassium carbonate (2.0 eq)) is added portion-wise at 0 °C. The mixture is stirred at

room temperature for 30-60 minutes to ensure complete formation of the sodium or

potassium pyridin-2-oxide.

Etherification: A solution of 4-(bromomethyl)benzaldehyde (1.0 eq) in the same solvent is

added dropwise to the reaction mixture.

Reaction Monitoring: The reaction is then stirred at room temperature or gently heated (e.g.,

to 50-60 °C) and monitored by thin-layer chromatography (TLC) until the starting material is

consumed.

Work-up: Upon completion, the reaction is quenched with water and the product is extracted

with an organic solvent such as ethyl acetate. The combined organic layers are washed with

brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

Purification
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The crude product obtained from the synthesis can be purified by column chromatography on

silica gel. A solvent system of increasing polarity, such as a gradient of ethyl acetate in

hexanes, is typically effective for isolating the desired product.

Experimental Workflow for Purification:
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Figure 2: General workflow for the purification of 4-((Pyridin-2-yloxy)methyl)benzaldehyde by

column chromatography.

Potential Biological Significance and Research
Applications
Currently, there is a lack of specific studies detailing the biological activity or mechanism of

action of 4-((Pyridin-2-yloxy)methyl)benzaldehyde. However, the structural motifs present in

the molecule, namely the pyridin-2-yloxy and benzaldehyde groups, are found in various

biologically active compounds. This suggests that 4-((Pyridin-2-yloxy)methyl)benzaldehyde
could serve as a valuable intermediate or building block in the synthesis of novel therapeutic

agents.

Relevance of the Pyridin-2-yloxy Moiety
The 2-aryloxypyridine scaffold is a key feature in numerous compounds with diverse

pharmacological activities, including kinase inhibitors used in cancer therapy. For instance, this

moiety is present in several approved tyrosine kinase inhibitors. The nitrogen atom of the

pyridine ring can act as a hydrogen bond acceptor, and the ether linkage provides

conformational flexibility, which can be crucial for binding to biological targets.

Role of the Benzaldehyde Group
The benzaldehyde functional group is a versatile precursor for the synthesis of a wide array of

chemical structures. It can be readily converted into other functional groups, such as amines,

alcohols, and carboxylic acids, or used in condensation reactions to form larger, more complex

molecules. For example, it can be used to synthesize imines and Schiff bases, which are

known to exhibit a broad range of biological activities.

Potential Research Directions
Given its structure, 4-((Pyridin-2-yloxy)methyl)benzaldehyde could be a starting point for the

development of novel compounds targeting a variety of biological pathways. Researchers could

explore its use in the synthesis of:

Kinase Inhibitors: By modifying the benzaldehyde group to incorporate pharmacophores

known to interact with the ATP-binding site of kinases.
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Antimicrobial Agents: Through the formation of Schiff bases or other derivatives that may

exhibit antibacterial or antifungal properties.

Central Nervous System (CNS) Agents: The pyridine moiety is a common feature in many

CNS-active drugs.

Logical Relationship for Potential Drug Discovery:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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